Cas no 15870-87-8 (Benzene,1,1'-[(1R,2R)-1,2-dichloro-1,2-ethanediyl]bis- (9CI))

• Product Name: Benzene,1,1'-[(1R,2R)-1,2-dichloro-1,2-ethanediyl]bis- (9CI)
• CAS No: 15870-87-8
• MF: C₁₄H₁₂Cl₂
• MW: 251.151082038879
• CID: 221678
• PubChem ID: 22254
• Update Time: 2025-04-19

Benzene,1,1'-[(1R,2R)-1,2-dichloro-1,2-ethanediyl]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1'-[(1R,2R)-1,2-dichloro-1,2-ethanediyl]bis- (9CI)
• (1,2-dichloro-2-phenylethyl)benzene
• (+/-)-1,2-dichloro-1,2-diphenylethane
• 1,2-dichloro-1,2-diphenylethane
• AGN-PC-00K2SK
• CTK3G6573
• d,l-1,2-Dichlor-1,2-diphenylethan
• dl-1,2-Dichloro-1,2-diphenylethane
• dl-dichlorostilbene
• erythro-1-phenyl-1,2-dibromopropylphosphonic acid
• Phosphonic acid, (1,2-dibromo-1-phenylpropyl)-
• threo-1,2-Dibrom-1-phenylpropylphosphonsaeure
• threo-1,2-Dibromo-1-phenylpropylphosphonsaeure
• threo-1,2-dichloro-1,2-diphenylethane
• 15951-99-2
• NSC 39786
• FJEFRYPSCFFXEX-UHFFFAOYSA-N
• NSC39786
• NSC245147
• NSC-39786
• DTXSID10935970
• 1,1'-(1,2-dichloroethane-1,2-diyl)dibenzene
• NSC94817
• 15870-87-8
• NSC405531
• 5963-49-5
• benzene, 1,1'-(1,2-dichloro-1,2-ethanediyl)bis-
• NSC-245147
• AKOS024338880
• SCHEMBL6283476
• NSC-94817
• NSC 94817
• NSC-405531

• Inchi： 1S/C14H12Cl2/c15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12/h1-10,13-14H
• InChI Key： FJEFRYPSCFFXEX-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1)C(C1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 250.03176
• Monoisotopic Mass: 250.0316058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• LogP: 4.94660